Cas no 476368-55-5 (5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide)

• Product Name: 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide
• CAS No: 476368-55-5
• MF: C₂₂H₁₇N₃O₄S
• MW: 419.453083753586
• CID: 6100707
• PubChem ID: 18553342
• Update Time: 2025-10-30

5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide
• 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide
• 3-Thiophenecarboxamide, 5-(1,3-benzodioxol-5-ylmethyl)-2-[(4-cyanobenzoyl)amino]-4-methyl-
• F0526-2253
• Oprea1_671352
• 5-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide
• 476368-55-5
• 5-(1,3-benzodioxol-5-ylmethyl)-2-[(4-cyanobenzoyl)amino]-4-methylthiophene-3-carboxamide
• AKOS024580114

• Inchi： 1S/C22H17N3O4S/c1-12-18(9-14-4-7-16-17(8-14)29-11-28-16)30-22(19(12)20(24)26)25-21(27)15-5-2-13(10-23)3-6-15/h2-8H,9,11H2,1H3,(H2,24,26)(H,25,27)
• InChI Key： OYSJBRZQGWBHSM-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(C#N)C=C2)SC(CC2=CC=C3OCOC3=C2)=C(C)C=1C(N)=O

Computed Properties

• Exact Mass: 419.09397721g/mol
• Monoisotopic Mass: 419.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide

Comprehensive Overview of 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide (CAS No. 476368-55-5)

The compound 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide (CAS No. 476368-55-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique chemical architecture, featuring a benzodioxole moiety, a thiophene core, and a cyanobenzamide group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key enzymes and receptors.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted drug delivery. 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide aligns with this trend, as its multifunctional design allows for selective binding to protein targets. This specificity is crucial for minimizing off-target effects, a common challenge in drug development. The compound's carboxamide and cyanobenzamido groups further enhance its solubility and bioavailability, addressing another critical concern in modern pharmacology.

The synthesis and characterization of CAS No. 476368-55-5 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. Additionally, computational modeling studies have shed light on its molecular docking capabilities, predicting favorable interactions with enzymes involved in inflammatory and proliferative diseases. Such insights are invaluable for guiding future experimental work.

From an industrial perspective, 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly reaction conditions to produce this compound efficiently, reducing waste and energy consumption. This aligns with global efforts to promote environmentally responsible practices in chemical manufacturing. Furthermore, its potential applications in neurodegenerative disease research and cancer therapy have sparked collaborations between academia and the pharmaceutical industry.

As interest in personalized medicine grows, compounds like CAS No. 476368-55-5 are being evaluated for their compatibility with patient-specific treatment regimens. Its modular structure allows for derivatization, enabling scientists to fine-tune its properties for optimal therapeutic performance. This adaptability is particularly relevant in the era of AI-driven drug discovery, where machine learning algorithms can predict the most promising chemical modifications. Such innovations are accelerating the transition from bench to bedside.

In summary, 5-(2H-1,3-benzodioxol-5-yl)methyl-2-(4-cyanobenzamido)-4-methylthiophene-3-carboxamide represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical technologies, position it as a compound of enduring scientific and commercial interest. Future research will likely uncover even more opportunities for this molecule, solidifying its role in the next generation of therapeutic agents.